BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling
Precautions for Ethyl 2-bromothiazole-4-
carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 2-bromothiazole-4-
Compound Name:
carboxylate

Cat. No. B012237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Ethyl 2-
bromothiazole-4-carboxylate (CAS No. 100367-77-9). The following sections detail the
chemical's properties, associated hazards, recommended handling procedures, and
emergency protocols to ensure its safe use in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 2-bromothiazole-4-
carboxylate is presented in Table 1. This data is essential for understanding its behavior under

various laboratory conditions.
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Property Value Reference
Molecular Formula CeHeBrNO2S [1]
Molecular Weight 236.09 g/mol [1]
Appearance Powder [1]
Melting Point 67-71 °C [1]
Flash Point > 110 °C (> 230 °F) [1]
Storage Temperature 2-8°C [1]

Hazard Identification and Classification

Ethyl 2-bromothiazole-4-carboxylate is classified as a substance with potential health

hazards. A summary of its hazard classification is provided in Table 2.
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Precautionary
Hazard Class Category Reference
Statement

- P264, P270,
Acute toxicity, Oral Category 4 [2]
P301+P312, P501

P280, P302+P352,

Acute toxicity, Dermal Category 4 P312, P362+P364, [2]
P501
P264, P280,
Skin irritation - P302+P352, [2]
P332+P313,
P362+P364
P264, P280,
Eye irritation - P305+P351+P338, [2]
P337+P313
Specific target organ P261, P271,
toxicity, single P304+P340, P312,
exposure (respiratory ) P403+P233, P405, 2]
tract irritation) P501

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when handling Ethyl 2-bromothiazole-4-
carboxylate.

Personal Protective Equipment (PPE)

A fundamental aspect of safe handling involves the consistent use of appropriate personal
protective equipment.
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Personal Protective Equipment (PPE)

Body Protection
(Lab coat)

Hand Protection
(Chemical-resistant gloves)

Eye Protection
(Goggles/Face Shield)

Respiratory Protection
(Use in well-ventilated area or with respirator)

— Proceed with Experiment

Before Handling Chemical

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Handling Procedures

o Ventilation: Always handle Ethyl 2-bromothiazole-4-carboxylate in a well-ventilated area,
such as a chemical fume hood, to minimize inhalation of dust or vapors.[2]

» Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

[2]

o Grounding: For procedures that may generate static electricity, ensure that containers and
receiving equipment are properly grounded and bonded.

e Tools: Use non-sparking tools when handling the solid material.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[2]

Storage Conditions

Proper storage is crucial to maintain the integrity and stability of the compound.

Container: Keep the container tightly closed in a dry and cool place.[2]

Inert Atmosphere: For long-term storage and to maintain product quality, store under an inert
atmosphere.[2]

Light and Moisture: Protect from light and moisture.[2]

Incompatibilities: Store away from strong oxidizing agents.[2]
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol Reference

Move the victim to fresh air
and keep at rest in a position
) comfortable for breathing. If
Inhalation _ _ . [2]
not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

Wash off immediately with
plenty of soap and water for at

Skin Contact least 15 minutes. If skin [2]
irritation persists, call a

physician.

Rinse immediately with plenty
of water, also under the

Eye Contact ] ) [2]
eyelids, for at least 15 minutes.

Get medical attention.

Clean mouth with water and
) drink plenty of water
Ingestion _ [2]
afterwards. Get medical

attention if symptoms occur.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides
(NOX), sulfur oxides, and hydrogen bromide.[2][3]
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep
in suitable, closed containers for disposal.[2]

Stability and Reactivity

Understanding the chemical stability and reactivity is essential for preventing hazardous
situations.

Ethyl 2-bromothiazole-4-carboxylate

4| Ethyl 2-bromothiazole-4-carboxylate
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Caption: Potential Reactivity and Decomposition Pathways.
e Reactivity: No information available.
o Chemical Stability: Stable under recommended storage conditions.[3]

» Conditions to Avoid: Incompatible products, excess heat, and dust formation.[3] Protect from
light and moisture.[2]

e Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen bromide.[2][3]

Toxicological Information

The toxicological properties have not been fully investigated. The available data suggests the

following:
Toxicity Type Value
Acute Oral Toxicity Category 4 (ATE = 300 - 2000 mg/kg)[2]
Acute Dermal Toxicity Category 4 (ATE = 1000 - 2000 mg/kg)[2]

Disposal Considerations

Waste materials should be disposed of in accordance with local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material.[2]
Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling Precautions for
Ethyl 2-bromothiazole-4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012237#safety-and-handling-precautions-for-ethyl-2-
bromothiazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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